Cas no 1803792-19-9 (Methyl 2-cyano-6-fluoro-3-mercaptobenzoate)

• Product Name: Methyl 2-cyano-6-fluoro-3-mercaptobenzoate
• CAS No: 1803792-19-9
• MF: C₉H₆FNO₂S
• MW: 211.212844371796
• CID: 4953075
• Update Time: 2025-06-08

Methyl 2-cyano-6-fluoro-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-fluoro-3-mercaptobenzoate

• Inchi： 1S/C9H6FNO2S/c1-13-9(12)8-5(4-11)7(14)3-2-6(8)10/h2-3,14H,1H3
• InChI Key： GXQUXJYHAYAOCG-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C(C(=O)OC)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.7
• Topological Polar Surface Area: 51.1

Additional information on Methyl 2-cyano-6-fluoro-3-mercaptobenzoate

Methyl 2-cyano-6-fluoro-3-mercaptobenzoate (CAS No. 1803792-19-9): A Comprehensive Overview

Methyl 2-cyano-6-fluoro-3-mercaptobenzoate (CAS No. 1803792-19-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of innovative therapeutic agents. Its molecular structure, featuring a cyano group, a fluoro substituent, and a mercaptobenzoyl moiety, endows it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The significance of Methyl 2-cyano-6-fluoro-3-mercaptobenzoate is underscored by its applications in the synthesis of bioactive molecules. The presence of the cyano group enhances its reactivity, making it a versatile building block for constructing more complex pharmacophores. Additionally, the fluoro substituent contributes to the compound's metabolic stability and bioavailability, which are critical factors in drug design. The mercaptobenzoyl group further expands its utility by enabling various functionalization strategies, such as sulfide bond formation and cross-coupling reactions.

In recent years, there has been a surge in research focusing on the development of novel fluorinated compounds due to their enhanced pharmacological properties. The incorporation of fluorine atoms into molecular structures often leads to improved binding affinity, selectivity, and resistance to enzymatic degradation. Methyl 2-cyano-6-fluoro-3-mercaptobenzoate exemplifies this trend, as it serves as a precursor for synthesizing fluorinated derivatives with potential therapeutic applications. These derivatives have shown promise in preclinical studies for their ability to modulate biological pathways associated with inflammation, cancer, and infectious diseases.

The compound's structural features also make it an attractive candidate for studying structure-activity relationships (SAR). By systematically modifying its functional groups, researchers can gain insights into how specific structural elements influence biological activity. For instance, the electron-withdrawing nature of the cyano group can enhance interactions with biological targets, while the electron-donating effect of the mercaptobenzoyl moiety can fine-tune binding affinity. Such studies are essential for optimizing drug candidates and improving their efficacy.

Advances in synthetic methodologies have further enhanced the accessibility and utility of Methyl 2-cyano-6-fluoro-3-mercaptobenzoate. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled efficient construction of complex derivatives. These methods not only improve yield but also allow for greater functional diversity, opening up new avenues for drug discovery. The compound's compatibility with these advanced synthetic strategies makes it a cornerstone in medicinal chemistry research.

The pharmaceutical industry has taken note of the potential of Methyl 2-cyano-6-fluoro-3-mercaptobenzoate and is exploring its use in developing next-generation therapeutics. Researchers are investigating its role in creating small-molecule inhibitors targeting key enzymes and receptors involved in disease pathogenesis. Preliminary findings suggest that derivatives of this compound exhibit potent activity against various pathological conditions. For example, studies have demonstrated their efficacy in inhibiting enzymes overexpressed in cancer cells or modulating receptors implicated in neurodegenerative disorders.

The environmental impact and sustainability considerations are also integral to the development and application of Methyl 2-cyano-6-fluoro-3-mercaptobenzoate. Efforts are underway to optimize synthetic routes to minimize waste generation and reduce energy consumption. Green chemistry principles are being applied to develop more eco-friendly processes for producing this compound and its derivatives. Such initiatives align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

Future directions in research on Methyl 2-cyano-6-fluoro-3-mercaptobenzoate include exploring its potential in combination therapies and personalized medicine. By leveraging its structural flexibility, researchers aim to develop compounds that can be tailored to individual patient profiles. This approach holds promise for enhancing treatment outcomes and reducing adverse effects associated with conventional drug regimens.

In conclusion, Methyl 2-cyano-6-fluoro-3-mercaptobenzoate (CAS No. 1803792-19-9) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in advancing therapeutic innovation.